1-(1,1-dioxidotetrahydrothiophen-3-yl)-6-(3-methoxyphenyl)-3-methyl-N-((tetrahydrofuran-2-yl)methyl)-1H-pyrazolo[3,4-b]pyridine-4-carboxamide

• IUPAC Name: 1-(1,1-dioxothiolan-3-yl)-6-(3-methoxyphenyl)-3-methyl-N-(oxolan-2-ylmethyl)pyrazolo[3,4-b]pyridine-4-carboxamide
• InChI: InChI=1S/C24H28N4O5S/c1-15-22-20(24(29)25-13-19-7-4-9-33-19)12-21(16-5-3-6-18(11-16)32-2)26-23(22)28(27-15)17-8-10-34(30,31)14-17/h3,5-6,11-12,17,19H,4,7-10,13-14H2,1-2H3,(H,25,29)
• InChI Key: BCZVBEMJGGNTAB-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C2=C1C(=CC(=N2)C3=CC(=CC=C3)OC)C(=O)NCC4CCCO4)C5CCS(=O)(=O)C5
• Molecular Formula: C24H28N4O5S
• Molecular Weight: 484.6 g/mol

Description

1-(1,1-dioxidotetrahydrothiophen-3-yl)-6-(3-methoxyphenyl)-3-methyl-N-((tetrahydrofuran-2-yl)methyl)-1H-pyrazolo[3,4-b]pyridine-4-carboxamide is a useful research compound. Its molecular formula is C24H28N4O5S and its molecular weight is 484.57. The purity is usually 95%.
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Scientific Research Applications

Medicinal Chemistry and Drug Discovery

. GIRK channels play a crucial role in regulating neuronal excitability and neurotransmitter release. By modulating these channels, researchers aim to develop novel therapeutics for conditions such as epilepsy, pain, and addiction. The compound’s ability to selectively activate GIRK1/2 channels makes it a promising lead for drug development.

Metabolic Stability Enhancement

. Investigating its metabolic pathways and interactions with enzymes can provide insights into drug metabolism. Researchers may use this knowledge to design more stable and long-lasting drugs.

Biochemical Assays

Researchers can develop biochemical assays to screen for GIRK channel activation using this compound. High-throughput assays can identify additional compounds with similar activity. Collaborations with pharmacologists and electrophysiologists can validate its effects in cellular and animal models.

Mechanism of Action

Target of Action

The primary target of this compound is the G protein-gated inwardly-rectifying potassium (GIRK) channels . These channels play a crucial role in regulating the electrical activity of cells, particularly in the nervous system.

Mode of Action

The compound acts as an activator of the GIRK channels . It binds to these channels and induces a conformational change that allows potassium ions to flow into the cell. This inward flow of potassium ions hyperpolarizes the cell, making it less likely to fire an action potential.